2,3,5-Trichloro-4-methylthiophene
Overview
Description
2,3,5-Trichloro-4-methylthiophene is an important chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thiophene family, which is a class of organic compounds that contain a five-membered ring made up of four carbon atoms and one sulfur atom. The unique structure of thiophenes makes them ideal for a wide range of applications, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as 2,3,5-Trichloro-4-methylthiophene, have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry . For example, they are used as corrosion inhibitors , which can prevent the deterioration of metal surfaces.
Material Science
In the field of material science, thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This is due to their unique electronic properties.
Electronics
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . These are key components in many electronic devices.
Pharmacology
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Drug Development
Thiophene derivatives have been used in the development of various drugs . For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug .
Chemical Biology
With the maturity of disciplines such as chemical biology or nanobiotechnology, there is an increasing need for strategies to link chemical/biological moieties to render chimeras, polyligands, conjugates (intermolecularly) or cycles (intramolecularly) . Thiophene derivatives like 2,3,5-Trichloro-4-methylthiophene can be used as linkers in these strategies .
Synthetic Chemistry
Thiophene derivatives are also important in synthetic chemistry. They are often used in condensation reactions, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .
Mechanism of Action
Target of Action
2,3,5-Trichloro-4-methylthiophene is a chemical compound that is primarily used in the synthesis of other compounds It can be used as a building block in the synthesis of various biologically active compounds .
Mode of Action
Its mode of action is primarily determined by the compounds it is used to synthesize . For example, it can be used in the Suzuki–Miyaura coupling reaction, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Biochemical Pathways
The biochemical pathways affected by 2,3,5-Trichloro-4-methylthiophene are dependent on the final compounds it is used to synthesize . For instance, in the Suzuki–Miyaura coupling reaction, it can contribute to the formation of new carbon-carbon bonds, which is a fundamental process in organic chemistry .
Result of Action
The molecular and cellular effects of 2,3,5-Trichloro-4-methylthiophene are determined by the final compounds it is used to synthesize
properties
IUPAC Name |
2,3,5-trichloro-4-methylthiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl3S/c1-2-3(6)5(8)9-4(2)7/h1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWNNCNLQURMDAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70567832 |
Source
|
| Record name | 2,3,5-Trichloro-4-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70567832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,5-Trichloro-4-methylthiophene | |
CAS RN |
136877-24-2 |
Source
|
| Record name | 2,3,5-Trichloro-4-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70567832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,5-trichloro-4-methylthiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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